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Compound Name: Lead monoxide

CAS No.: 79120-33-5

Cat. No.: B7798732 Get Quote

Executive Summary
Lead(II) oxide (PbO) exists in two primary polymorphs: Litharge (ngcontent-ng-c3009699313=""

_nghost-ng-c3156237429="" class="inline ng-star-inserted">

-PbO) and Massicot (

-PbO).[1][2][3][4] While chemically identical, their distinct crystallographic structures yield
divergent optoelectronic and thermodynamic properties critical for applications in medical
imaging detectors, piezoelectric ceramics, and chemical synthesis.

Litharge (Red): The thermodynamically stable phase at room temperature. It features a

tetragonal layered structure and a narrower band gap (~1.9 eV), making it the primary

precursor for battery plates and ceramic stabilizers.

Massicot (Yellow): The high-temperature (>489°C) orthorhombic phase. It is metastable at

room temperature but kinetically persistent. Its wider band gap (~2.7 eV) and higher density

make it a specific target for high-energy radiation detection and specialized optical coatings.

This guide provides a rigorous comparison of these polymorphs, supported by experimental

protocols for their selective synthesis and characterization.
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Crystallographic & Physical Properties[3][4][6][7][8]
[9][10][11][12]
The fundamental difference lies in the coordination of the lead and oxygen atoms. Litharge

adopts a layered structure, while Massicot exhibits a chain-like polymeric structure, resulting in

significant density and optical variations.

Comparative Data Table

Property
Litharge (

-PbO)

Massicot (

-PbO)

Crystal System Tetragonal Orthorhombic

Space Group

Appearance Red / Reddish-Orange Yellow

Density (g/cm³) ~9.14 - 9.35 ~9.53 - 9.64

Band Gap (

)
~1.92 eV ~2.7 eV

Refractive Index

Solubility (Water) 0.050 g/L (25°C) 0.106 g/L (25°C)

Coordination
4-coordinate (Square

Pyramidal)

4-coordinate (Distorted Sq.[5]

Pyr.)

Structural Causality
Litharge: The Pb atoms form square pyramids with O atoms, creating neutral [PbO] layers

stacked via weak van der Waals forces. This layering allows for easy cleavage and lower

density.

Massicot: The structure consists of zigzag chains of Pb-O, where the layers are corrugated.

[6][7] This packing is denser (approx. 9.6 g/cm³) and results in a wider optical band gap due

to the specific orbital overlap of the Pb 6s/6p and O 2p states.
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Thermodynamic Stability & Phase Transitions
Understanding the phase boundary is critical for processing. The transition is enantiotropic

(reversible), but the kinetics allow Massicot to exist metastably at room temperature.

Phase Transition Dynamics
Temperature: The

(Litharge to Massicot) transition is endothermic and occurs at 489°C (762 K).

Pressure: Massicot is the high-pressure phase at room temperature.[7] Applying pressure

(e.g., ball milling) to Massicot can induce a phase transformation, but interestingly, heavy

grinding often reverts metastable Massicot back to Litharge due to local heating or defect

introduction, while hydrostatic pressure >2.5 GPa stabilizes Massicot-like phases.

Diagram 1: Phase Stability & Transformation Logic
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Figure 1: Thermodynamic and kinetic pathways between Litharge and Massicot.[8] Note that

rapid cooling "traps" the high-temperature Massicot phase.

Optoelectronic Applications in Research
For researchers in medical device engineering (specifically X-ray detectors), the choice of

polymorph is non-trivial.

Direct Conversion X-Ray Detectors
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Lead oxide is a promising photoconductor for direct-conversion medical imaging (replacing

amorphous Selenium) due to its high atomic number (

) and high X-ray absorption efficiency.

The Challenge: Polycrystalline PbO layers often suffer from high dark currents and signal

lag.

The Solution: Research indicates that amorphous PbO (a-PbO) or controlled bilayers of

Litharge/Massicot are required. Massicot's wider band gap (2.7 eV) theoretically offers lower

thermal noise (dark current) compared to Litharge (1.9 eV), but pure Massicot layers are

difficult to stabilize without grain boundaries that act as trap states.

Chemical Synthesis Reagent
In pharmaceutical synthesis, PbO is used as a condensing agent or oxidant.

Reactivity: Massicot is generally more reactive due to its metastable nature and slightly

higher solubility, making it the preferred starting material for synthesizing lead carboxylates

or complex perovskites (e.g., PZT ceramics) where rapid dissolution is required to maintain

stoichiometry.

Experimental Protocols
Protocol A: Selective Synthesis of Polymorphs
Objective: To synthesize pure phase Litharge or Massicot from a common precursor (Lead

Carbonate or Lead Nitrate).

Precursor Preparation:

Dissolve Lead(II) Nitrate in deionized water.

Precipitate Lead(II) Carbonate (

) by adding Sodium Carbonate solution.

Filter, wash, and dry the white precipitate.
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Thermal Treatment (Critical Step):

For Litharge (

-PbO):

Heat

at 350°C for 2 hours in air.

Mechanism: Decomposition occurs below the phase transition temperature. The red

color confirms

-phase.[9]

For Massicot (

-PbO):

Heat

at 650°C for 1 hour.

Quenching: Remove from furnace and immediately spread on a cold metal plate (Rapid

Cooling).

Mechanism: High T forms

-phase; quenching prevents reversion to

-phase. Product should be bright yellow.

Protocol B: Characterization & Differentiation
Objective: To validate phase purity using non-destructive techniques.

X-Ray Diffraction (XRD):

Litharge: Look for characteristic peaks at
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(101) and

(110) (Cu K

).

Massicot: distinct peaks at

and

.

Raman Spectroscopy (Fingerprinting):

Raman is superior for detecting surface phase impurities.

Litharge: Dominant mode at ~140 cm⁻¹ (Strong).

Massicot: Dominant mode at ~143 cm⁻¹ (Distinct shift) and 289 cm⁻¹.

Note: High laser power (green 514nm) can locally heat Litharge and transform it into

Massicot during measurement.[4] Use low power (<1 mW) or red laser (785nm).

Diagram 2: Synthesis & Validation Workflow
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Figure 2: Controlled synthesis workflow for isolating pure PbO polymorphs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7798732#comparing-the-properties-of-litharge-and-
massicot]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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